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Compound of Interest

Compound Name: 3-Methoxybutan-1-ol

Cat. No.: B165606

In-Depth Technical Guide: 3-Methoxybutan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
3-Methoxybutan-1-ol, a compound of interest in various scientific and industrial applications,
including its use as a solvent for paints, pharmaceuticals, and cosmetics.[1]

Physicochemical Data Summary

The following table summarizes the key quantitative data for 3-Methoxybutan-1-ol.
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Property Value Source
Molecular Formula C5H1202 [2][3]
Molecular Weight 104.15 g/mol [1][2]
CAS Number 2517-43-3 [1][3]
Appearance Colorless liquid [1]
Density 0.92 g/cm?3 [1]
Boiling Point 161 °C [1]
Melting Point -85 °C [1114]
Flash Point 117.00 °F (47.00 °C) [3]

Water Solubility

Miscible

[1]

Refractive Index

1.416 (at 20 °C)

[1]

Experimental Protocols

Synthesis of 3-Methoxybutan-1-ol

A common method for the synthesis of 3-Methoxybutan-1-ol is the reduction of 3-

methoxybutanal with hydrogen.[1] This process typically involves the following steps:

» Hydrogenation Setup: A high-pressure reactor is charged with 3-methoxybutanal and a

suitable catalyst, such as Raney nickel or a palladium-based catalyst.

» Reaction Conditions: The reactor is pressurized with hydrogen gas, and the mixture is

heated. The precise temperature and pressure are optimized to ensure efficient conversion

and minimize side reactions.

e Monitoring: The reaction progress is monitored by techniques such as gas chromatography

(GC) to determine the consumption of the starting material and the formation of the product.

o Work-up: Once the reaction is complete, the catalyst is filtered off. The crude product is then

purified, typically by distillation, to yield pure 3-Methoxybutan-1-ol.

© 2025 BenchChem. All rights reserved.

2/4

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-1-butanol
https://www.thegoodscentscompany.com/data/rw1191171.html
https://de.wikipedia.org/wiki/3-Methoxybutan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-1-butanol
https://de.wikipedia.org/wiki/3-Methoxybutan-1-ol
https://www.thegoodscentscompany.com/data/rw1191171.html
https://de.wikipedia.org/wiki/3-Methoxybutan-1-ol
https://de.wikipedia.org/wiki/3-Methoxybutan-1-ol
https://de.wikipedia.org/wiki/3-Methoxybutan-1-ol
https://de.wikipedia.org/wiki/3-Methoxybutan-1-ol
https://www.stenutz.eu/chem/solv6%20(2).php?name=3-methoxy-1-butanol
https://www.thegoodscentscompany.com/data/rw1191171.html
https://de.wikipedia.org/wiki/3-Methoxybutan-1-ol
https://de.wikipedia.org/wiki/3-Methoxybutan-1-ol
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://de.wikipedia.org/wiki/3-Methoxybutan-1-ol
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical Workflow

The following diagram illustrates a generalized workflow for the quality control analysis of
synthesized 3-Methoxybutan-1-ol.
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Caption: Quality Control Workflow for 3-Methoxybutan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://www.benchchem.com/product/b165606?utm_src=pdf-body-img
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://www.benchchem.com/product/b165606?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. 3-Methoxybutan-1-ol — Wikipedia [de.wikipedia.org]

e 2. 3-Methoxy-1-butanol | C5H1202 | CID 17291 - PubChem [pubchem.ncbi.nim.nih.gov]
e 3. 3-methoxy-1-butanol, 2517-43-3 [thegoodscentscompany.com]

e 4. 3-methoxy-1-butanol [stenutz.eu]

« To cite this document: BenchChem. [3-Methoxybutan-1-ol molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165606#3-methoxybutan-1-ol-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://de.wikipedia.org/wiki/3-Methoxybutan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-1-butanol
https://www.thegoodscentscompany.com/data/rw1191171.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=3-methoxy-1-butanol
https://www.benchchem.com/product/b165606#3-methoxybutan-1-ol-molecular-weight-and-formula
https://www.benchchem.com/product/b165606#3-methoxybutan-1-ol-molecular-weight-and-formula
https://www.benchchem.com/product/b165606#3-methoxybutan-1-ol-molecular-weight-and-formula
https://www.benchchem.com/product/b165606#3-methoxybutan-1-ol-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165606?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

